isopropyl 4-({[(2,4-dichlorophenoxy)acetyl]oxy}methyl)benzoate

• IUPAC Name: propan-2-yl 4-[[2-(2,4-dichlorophenoxy)acetyl]oxymethyl]benzoate
• InChI: InChI=1S/C19H18Cl2O5/c1-12(2)26-19(23)14-5-3-13(4-6-14)10-25-18(22)11-24-17-8-7-15(20)9-16(17)21/h3-9,12H,10-11H2,1-2H3
• InChI Key: PUBOMHVUUFATAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=CC=C(C=C1)COC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C19H18Cl2O5
• Molecular Weight: 397.2 g/mol

Description

Isopropyl 4-({[(2,4-dichlorophenoxy)acetyl]oxy}methyl)benzoate, also known as IAA, is a synthetic compound that has been widely used in scientific research as a plant hormone to stimulate growth and development. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 433.28 g/mol.

Mechanism of Action

The mechanism of action of isopropyl 4-({[(2,4-dichlorophenoxy)acetyl]oxy}methyl)benzoate involves the binding of the compound to specific receptors on the surface of plant cells, which triggers a signal transduction pathway that leads to the activation of genes involved in cell growth and division. isopropyl 4-({[(2,4-dichlorophenoxy)acetyl]oxy}methyl)benzoate also stimulates the production of auxin, a natural plant hormone that regulates various physiological processes such as cell elongation, differentiation, and organogenesis.
Biochemical and Physiological Effects:
isopropyl 4-({[(2,4-dichlorophenoxy)acetyl]oxy}methyl)benzoate has several biochemical and physiological effects on plants, including the promotion of cell elongation, the inhibition of root growth, the induction of adventitious root formation, and the enhancement of fruit ripening. It also regulates the expression of genes involved in stress responses, such as drought and salinity tolerance.

Advantages and Limitations for Lab Experiments

Isopropyl 4-({[(2,4-dichlorophenoxy)acetyl]oxy}methyl)benzoate has several advantages for lab experiments, including its high purity, stability, and solubility in organic solvents. It is also relatively inexpensive and easy to synthesize. However, isopropyl 4-({[(2,4-dichlorophenoxy)acetyl]oxy}methyl)benzoate has some limitations, such as its potential toxicity to plants at high concentrations, its instability in aqueous solutions, and its short half-life in plant tissues.

Future Directions

Future research on isopropyl 4-({[(2,4-dichlorophenoxy)acetyl]oxy}methyl)benzoate could focus on the development of new synthesis methods to improve the yield and purity of the compound, the identification of new targets and signaling pathways involved in its mechanism of action, and the investigation of its potential applications in biotechnology and agriculture. Other future directions could include the development of new formulations and delivery systems to improve the efficacy and stability of isopropyl 4-({[(2,4-dichlorophenoxy)acetyl]oxy}methyl)benzoate in plant growth regulation.

Scientific Research Applications

Isopropyl 4-({[(2,4-dichlorophenoxy)acetyl]oxy}methyl)benzoate has been extensively used in scientific research as a plant growth regulator to promote the growth and development of various plants. It has been shown to increase the yield of crops such as wheat, rice, and maize, and to improve the quality of fruits and vegetables. isopropyl 4-({[(2,4-dichlorophenoxy)acetyl]oxy}methyl)benzoate has also been used in tissue culture to induce the formation of roots and shoots from explants.